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Compound of Interest

Compound Name: Z-Nva-osu

CAS No.: 71447-85-3

Cat. No.: B612847

Get Quote

Welcome to the technical support center for Z-Nva-Osu (Z-L-norvaline N-hydroxysuccinimide

ester). This guide is designed for researchers, scientists, and drug development professionals

who utilize this valuable reagent in their work. Here, you will find in-depth information on its

stability, optimal storage conditions, and troubleshooting advice to ensure the success of your

experiments.

Frequently Asked Questions (FAQs)
1. What is Z-Nva-Osu and its primary application?

Z-Nva-Osu, or Z-L-norvaline N-hydroxysuccinimide ester, is an amino acid derivative used in

peptide synthesis and bioconjugation.[1] It consists of the amino acid L-norvaline, which is

protected at its N-terminus by a benzyloxycarbonyl (Cbz or Z) group and activated at its C-

terminus as an N-hydroxysuccinimide (NHS) ester.[1] This "active ester" configuration makes it

highly reactive towards primary amines (e.g., the N-terminus of a peptide or the side chain of a

lysine residue), forming a stable amide bond.[2][3] Its primary use is as a building block in the

stepwise synthesis of peptides, particularly in solid-phase peptide synthesis (SPPS).[4]

2. How should I handle a new vial of Z-Nva-Osu upon receipt?
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Z-Nva-Osu, like all NHS esters, is sensitive to moisture.[2][5] Upon receiving a new vial, it is

crucial to prevent exposure to atmospheric humidity.

Equilibration: Before opening, allow the vial to fully equilibrate to room temperature. This can

take 30-60 minutes and prevents condensation of moisture onto the cold powder, which

would initiate hydrolysis.

Inert Atmosphere: If possible, open and handle the reagent in a glove box or under a stream

of dry inert gas like nitrogen or argon.[5]

Weighing: Weigh out the desired amount quickly and reseal the vial tightly. Purging the vial

headspace with an inert gas before sealing is optimal for preserving the remaining reagent.

[5]

3. What are the recommended long-term and short-term storage conditions?

Proper storage is the single most critical factor in maintaining the reactivity of Z-Nva-Osu.
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Condition Temperature Environment Duration Rationale

Long-Term -20°C or colder

Dessicated,

sealed vial,

protected from

light

Years

Minimizes

hydrolysis and

thermal

degradation.[6]

[7]

Short-Term (In-

Use)
-20°C

Dessicated,

tightly sealed
Months

Maintains

reagent integrity

between uses.

Always re-

equilibrate to

room temp

before opening.

[7]

Stock Solution

(in DMF/DMSO)
-20°C

Anhydrous

solvent, sealed

vial

1-2 Months

Provides

convenience but

is less stable

than the

lyophilized

powder.[8] Use

high-quality,

amine-free DMF.

[3]

4. What is the primary degradation pathway for Z-Nva-Osu?

The primary degradation pathway is hydrolysis. The N-hydroxysuccinimide ester is susceptible

to nucleophilic attack by water. This reaction cleaves the active ester bond, resulting in the

inactive Z-Nva-OH (Z-norvaline carboxylic acid) and N-hydroxysuccinimide (NHS).[2][5] This

hydrolyzed product is no longer capable of coupling with amines, leading to failed or low-yield

reactions.

Fig. 1: Competing reaction pathways for Z-Nva-Osu.

5. How does pH affect the stability of Z-Nva-Osu in solution?
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The stability of NHS esters is highly pH-dependent.[3]

Acidic pH (below 7.0): Hydrolysis is relatively slow. However, the desired coupling reaction

with amines is also inefficient because the amine is protonated (R-NH3+) and thus not

nucleophilic.[8][9]

Neutral to Slightly Basic pH (7.2 - 8.5): This range represents the optimal compromise for

coupling reactions.[2] The amine is sufficiently deprotonated and nucleophilic, while the NHS

ester maintains a reasonable half-life.[3]

High pH (above 8.5): The rate of hydrolysis increases dramatically. At pH 9, the half-life of a

typical NHS ester can be reduced to just a few minutes.[2][5]

pH Temperature
Approximate Half-life of NHS

Ester

7.0 4°C 4 - 5 hours[2]

8.0 Room Temp ~1 hour[2]

8.6 4°C ~10 minutes[2]

Table data is for general NHS esters and serves as a guideline.

Troubleshooting Guide
Problem: Low or No Coupling Efficiency

This is the most common issue and is almost always linked to the integrity of the Z-Nva-Osu
reagent or the reaction conditions.

Potential Cause 1: Reagent Hydrolysis

Diagnosis: The Z-Nva-Osu powder may have been exposed to moisture, or the stock

solution may be too old. The reaction fails to proceed as monitored by TLC or LC-MS.

Solution & Prevention:
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Always store the lyophilized powder at -20°C or colder in a desiccator.[7][10]

Always allow the vial to warm to room temperature before opening to prevent

condensation.[5]

Prepare stock solutions in high-quality, anhydrous, amine-free DMF or DMSO

immediately before use.[3] Aqueous solutions should be used immediately.[8]

If in doubt, use a fresh vial of Z-Nva-Osu or perform a quality check (see Protocol 2).

Potential Cause 2: Incorrect pH or Buffer Choice

Diagnosis: The reaction is performed at a pH below 7, or the buffer contains primary

amines.

Solution & Prevention:

Ensure the reaction pH is maintained between 7.2 and 8.5 for optimal coupling.[2][3]

The optimal pH is often cited as 8.3-8.5.[8]

Crucially, do not use buffers containing primary amines, such as Tris

(tris(hydroxymethyl)aminomethane) or Glycine. These will compete with your target

molecule for reaction with the Z-Nva-Osu.[5]

Use non-nucleophilic buffers like phosphate (PBS), bicarbonate, or HEPES.
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Low Coupling Yield

Check Reagent Integrity

Check Reaction Conditions

Was reagent exposed
to moisture or stored

improperly?

Does buffer contain
primary amines (e.g., Tris)?

No

Solution: Use fresh vial.
Store properly.

Yes

Is reaction pH
in 7.2-8.5 range?

No

Solution: Switch to
non-amine buffer

(e.g., PBS, HEPES).

Yes

Solution: Adjust pH
to 8.0-8.3.

No

Click to download full resolution via product page

Fig. 2: Troubleshooting decision tree for low coupling yield.
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Experimental Protocols
Protocol 1: Recommended Storage and Handling
Workflow
This protocol minimizes the risk of reagent degradation due to environmental factors.

Receipt: Upon receipt, log the vial and immediately place it in a -20°C freezer inside a

desiccator.

Preparation for Use:

Transfer the sealed vial from the freezer to a benchtop desiccator.

Allow the vial to equilibrate to room temperature for at least 30 minutes.

Dispensing:

Briefly centrifuge the vial to ensure all powder is at the bottom.

Under a stream of nitrogen or argon (or in a glovebox), quickly open the vial.

Weigh the desired amount of Z-Nva-Osu into a separate, dry tube.

Purge the headspace of the original vial with inert gas, seal it tightly with paraffin film, and

return it to the -20°C desiccator.

Solubilization:

Add high-quality anhydrous DMF or DMSO to the weighed reagent to create a stock

solution of known concentration (e.g., 10 mg/mL).

Vortex briefly to dissolve. Use this solution promptly. For short-term storage (1-2 months),

store the solution at -20°C.[8]

Protocol 2: Quick Quality Assessment of Z-Nva-Osu by
Hydrolysis Monitoring
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This method can qualitatively assess if your reagent is still active. It is based on the principle

that the hydrolysis of the NHS ester releases N-hydroxysuccinimide, which can be monitored.

[5]

Sample Preparation:

Weigh 1-2 mg of Z-Nva-Osu into a microcentrifuge tube.

Dissolve it in 0.25 mL of anhydrous DMF or DMSO.[5]

Reaction Setup:

Prepare two tubes:

Tube A (Test): Add 2 mL of a basic buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5).

Tube B (Control): Add 2 mL of a neutral, amine-free buffer (e.g., 0.1 M sodium

phosphate, pH 7.0).[2]

To each tube, add 25 µL of your Z-Nva-Osu stock solution.

Analysis (TLC):

Spot a TLC plate (e.g., silica gel) with the starting material (Z-Nva-Osu in DMF) and with

samples from Tube A and Tube B at t=0 and t=30 minutes.

Develop the plate in an appropriate solvent system (e.g., 30% Ethyl Acetate in Hexanes -

this may need optimization).

Expected Result: An active reagent will show a new, more polar spot (the hydrolyzed Z-

Nva-OH) appearing or intensifying over time in Tube A, while remaining largely unchanged

in Tube B. If the spot in your starting material is already predominantly the hydrolyzed

product, the reagent has degraded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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